Cas no 3581-89-3 (5-Methylthiazole)

5-Methylthiazole Properties

Names and Identifiers

• 5-Methylthiazole
• 5-methyl-1,3-thiazole
• : 5-Methylthiazole
• 5-Methyl-thiazol
• Thiazole,5-methyl
• Thiazole, 5-methyl-
• 5-methyl-thiazole
• RLYUNPNLXMSXAX-UHFFFAOYSA-N
• 5-methyl thiazole
• zlchem 1239
• 5-Methyl-1,3-thiazole #
• KSC222M5D
• ZLE0014
• SBB055804
• EN002486
• ST2412111
• AB0024459
• W5735
• M2234
• A822987
• 581M893
• InCh
• CS-W007489
• 3581-89-3
• BP-12694
• DTXSID80189347
• AKOS015897351
• SCHEMBL5007924
• 5-Methylthiazole, 97%
• InChI=1/C4H5NS/c1-4-2-5-3-6-4/h2-3H,1H
• FT-0620673
• EN300-82995
• MFCD00005335
• DB-007089
• +Expand

• MDL： MFCD00005335
• InChIKey： RLYUNPNLXMSXAX-UHFFFAOYSA-N
• Inchi： 1S/C4H5NS/c1-4-2-5-3-6-4/h2-3H,1H3
• SMILES： S1C([H])=NC([H])=C1C([H])([H])[H]
• BRN： 104674

Computed Properties

• Exact Mass: 99.01430
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 99.01427
• Heavy Atom Count: 6
• Complexity: 46.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1

Experimental Properties

• LogP: 1.45150
• PSA: 41.13000
• Refractive Index: n20/D 1.528(lit.)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 142°C(lit.)
• Melting Point: -40.3°C
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.12 g/mL at 25 °C(lit.)

5-Methylthiazole Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

5-Methylthiazole Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%